2,2-Diphenylethyl methanesulfonate

• Molecular Formula: C15H16O3S
• Molecular Weight: 276.4 g/mol
• IUPAC Name: 2,2-diphenylethyl methanesulfonate
• InChI: InChI=1S/C15H16O3S/c1-19(16,17)18-12-15(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,15H,12H2,1H3
• InChI Key: ONZCDBIGGVLWOJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC(C1=CC=CC=C1)C2=CC=CC=C2

Description

2,2-Diphenylethyl methanesulfonate is a useful research compound. Its molecular formula is C15H16O3S and its molecular weight is 276.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 500 mL three-opening flask, 2,2-diphenyl ethanol (17 g, 86 mmol) was dissolved in 170 mL dichloromethane. To the flask was added triethylamine (13.03 g, 129 mmol). The resulting mixture was stirred at 0° C. for half an hour. To the resulting mixture was slowly added MsCl (11.92 g, 104 mmol) dropwisely. The reaction was conducted at 25° C. After the completion of reaction monitored by TLC, the reaction solution was washed with water thrice. The organic phase was dried over anhydrous sodium sulfate and evaporated to remove the solvent to produce 2,2-diphenylethyl methanesulfonate (23 g) in a yield of 96.78%.